molecular formula C13H8FNO2 B1525954 3-Fluoro-4-(2-hydroxyphenoxy)benzonitrile CAS No. 1183090-50-7

3-Fluoro-4-(2-hydroxyphenoxy)benzonitrile

Cat. No. B1525954
CAS RN: 1183090-50-7
M. Wt: 229.21 g/mol
InChI Key: OCEOHJLRTQYDSB-UHFFFAOYSA-N
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Description

“3-Fluoro-4-(2-hydroxyphenoxy)benzonitrile” is a chemical compound with the CAS Number: 1183090-50-7 . It has a molecular weight of 229.21 and its IUPAC name is the same as the common name .


Molecular Structure Analysis

The InChI code for “3-Fluoro-4-(2-hydroxyphenoxy)benzonitrile” is 1S/C13H8FNO2/c14-10-7-9 (8-15)5-6-12 (10)17-13-4-2-1-3-11 (13)16/h1-7,16H . This indicates the molecular structure of the compound.


Physical And Chemical Properties Analysis

“3-Fluoro-4-(2-hydroxyphenoxy)benzonitrile” is a powder at room temperature . It has a predicted boiling point of 323.2±42.0 °C and a predicted density of 1.36±0.1 g/cm3 .

Scientific Research Applications

Fluorophenol Analogues and Phenol Transformation

3-Fluoro-4-(2-hydroxyphenoxy)benzonitrile, due to the presence of a fluorophenol structure, can be utilized to investigate the transformation of phenol to benzoate in anaerobic conditions. Studies using isomeric fluorophenols as phenol analogues have shown that the transformation leads to the accumulation of fluorobenzoic acids, providing insights into the enzymatic processes involved in phenol degradation and the metabolic pathways of fluorinated compounds in environmental systems (Genthner, Townsend, & Chapman, 1989).

Radiation-induced Hydroxylation Studies

The compound can also be relevant in studying the effects of radiation-induced hydroxylation. Research has utilized similar benzonitrile and fluorobenzene compounds to understand the role of metal ions in the hydroxylation process. These studies have significant implications for understanding chemical reactions under radiation and the role of metal ions in influencing reaction pathways (Eberhardt, 1977).

Fluorescent Probes and Sensing Applications

Compounds structurally similar to 3-Fluoro-4-(2-hydroxyphenoxy)benzonitrile have been used in the development of fluorescent probes for sensing specific cations like magnesium and zinc. The high sensitivity to pH and selectivity in metal cations are notable, and such compounds can offer significant advantages in developing sensitive and selective sensing mechanisms for various applications (Tanaka, Kumagai, Aoki, Deguchi, & Iwata, 2001).

Safety and Hazards

The safety information for “3-Fluoro-4-(2-hydroxyphenoxy)benzonitrile” indicates that it should be stored at room temperature . The Material Safety Data Sheet (MSDS) can be found at the provided link .

properties

IUPAC Name

3-fluoro-4-(2-hydroxyphenoxy)benzonitrile
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H8FNO2/c14-10-7-9(8-15)5-6-12(10)17-13-4-2-1-3-11(13)16/h1-7,16H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OCEOHJLRTQYDSB-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C(=C1)O)OC2=C(C=C(C=C2)C#N)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H8FNO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

229.21 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-Fluoro-4-(2-hydroxyphenoxy)benzonitrile

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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